Cas no 2870659-60-0 (tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate
• CAS No: 2870659-60-0
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6057023
• PubChem ID: 165992455
• Update Time: 2025-06-14

tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate
• EN300-39857193
• 2870659-60-0

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(19)17-8-9-20-13-10-12-6-4-5-7-14(12)18-11-13/h4-7,13,18H,8-11H2,1-3H3,(H,17,19)
• InChI Key： HLZSAQVWGGAIID-UHFFFAOYSA-N
• SMILES： O(CCNC(=O)OC(C)(C)C)C1CNC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate

Research Brief on tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate (CAS: 2870659-60-0)

The compound tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate (CAS: 2870659-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel therapeutic agents.

One of the key areas of research involves the synthesis and optimization of tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study highlighted the importance of the tert-butyl carbamate group in enhancing the compound's stability and bioavailability, which are critical factors for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often targeted in cancer therapy. Researchers have hypothesized that the tetrahydroquinoline moiety may contribute to its binding affinity with kinase active sites. Further investigations are underway to explore its selectivity and potency against specific kinase isoforms, with the aim of developing more targeted therapies.

Another promising avenue of research involves the use of tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate as a building block for the design of hybrid molecules. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in the synthesis of dual-action compounds that combine kinase inhibition with anti-inflammatory properties. This approach could lead to the development of multifunctional drugs for complex diseases such as rheumatoid arthritis and certain cancers.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance its efficacy and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-[2-(1,2,3,4-tetrahydroquinolin-3-yloxy)ethyl]carbamate (CAS: 2870659-60-0) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and preliminary biological activities make it a valuable scaffold for the development of novel therapeutics. Future studies will likely focus on expanding its applications and addressing current limitations to unlock its full potential in the field of chemical biology and medicine.